2-bromo-N-(4-chloro-2-methylphenyl)pyridine-3-carboxamide

• IUPAC Name: 2-bromo-N-(4-chloro-2-methylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C13H10BrClN2O/c1-8-7-9(15)4-5-11(8)17-13(18)10-3-2-6-16-12(10)14/h2-7H,1H3,(H,17,18)
• InChI Key: IPLWTFLTAQAVGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)C2=C(N=CC=C2)Br
• Molecular Formula: C13H10BrClN2O
• Molecular Weight: 325.59 g/mol

Description

“2-bromo-N-(4-chloro-2-methylphenyl)pyridine-3-carboxamide” is a complex organic compound. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted at the 3-position with a carboxamide group, at the 2-position with a bromine atom, and it’s also substituted with a 4-chloro-2-methylphenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the bromine and chloro substituents, and the attachment of the carboxamide and 4-chloro-2-methylphenyl groups. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine ring, with the various substituents attached at the specified positions. The bromine and chloro groups are halogens, and would be expected to have a significant impact on the chemical properties of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromine atom could be replaced by another group in a nucleophilic substitution reaction. The carboxamide group could also undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the halogen atoms and the carboxamide group could affect its polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential uses of this compound, such as its possible applications in medicine or industry. Further studies could also investigate its chemical properties in more detail.